98791-67-4

methyl (4R)-2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate

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• CAS RN:
• 98791-67-4

• Formula:
• C₁₆H₁₅F₃N₂O₄

• InChI:
• InChI=1S/C16H15F3N2O4/c1-8-12(15(22)25-3)13(14(21(23)24)9(2)20-8)10-6-4-5-7-11(10)16(17,18)19/h4-7,13,20H,1-3H3/t13-/m1/s1

• InChIKey:
• ZFLWDHHVRRZMEI-CYBMUJFWSA-N

• BAY-K-8644, originally described as a modulator of potential operated calcium channels, exists as two enantiomers that have opposite actions. (R)-(+)-BAY-K-8644 is an L-type channel blocker that has negative inotropic and vasodilatory effects at 1 μM. Intracerebroventricular administration of this enantiomer has no effect on motor function in mice, whereas (S)-(−)-BAY-K-8644 impairs rotarod and motor activity, an effect that is blocked by (R)-(+)-BAY-K-8644.2
  (R)-Bay-K-8644 is a methyl 2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate in which the 4-position has (R)-configuration. It is an enantiomer of a (S)-Bay-K-8644.
  A dihydropyridine derivative, which, in contrast to NIFEDIPINE, functions as a calcium channel agonist. The compound facilitates Ca2+ influx through partially activated voltage-dependent Ca2+ channels, thereby causi...

methyl (4R)-2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate

• CAS RN:
• 71145-03-4; 98791-67-4

• Formula:
• C16H15F3N2O4

• InChI:
• InChI=1S/C16H15F3N2O4/c1-8-12(15(22)25-3)13(14(21(23)24)9(2)20-8)10-6-4-5-7-11(10)16(17,18)19/h4-7,13,20H,1-3H3/t13-/m1/s1

• InChIKey:
• ZFLWDHHVRRZMEI-CYBMUJFWSA-N

• (R)-Bay-K-8644 is a methyl 2,6-dimethyl-5-nitro-4-[2-(trifluoromethyl)phenyl]-1,4-dihydropyridine-3-carboxylate in which the 4-position has (R)-configuration. It is an enantiomer of a (S)-Bay-K-8644.
  A dihydropyridine derivative, which, in contrast to NIFEDIPINE, functions as a calcium channel agonist. The compound facilitates Ca2+ influx through partially activated voltage-dependent Ca2+ channels, thereby causing vasoconstrictor and positive inotropic effects. It is used primarily as a research tool.